Cas no 862713-32-4 (8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid)

8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-substituted quinoline core linked to a 3-propoxyphenyl group, enhancing its versatility as an intermediate in synthetic pathways. The carboxylic acid moiety allows for further functionalization, making it valuable in the development of bioactive compounds. This compound exhibits stability under standard conditions and demonstrates compatibility with various coupling reactions, facilitating its use in drug discovery. Its well-defined molecular architecture and synthetic accessibility make it a useful building block for researchers exploring novel therapeutic agents, particularly in targeting specific enzyme or receptor interactions.
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid structure
862713-32-4 structure
Product Name:8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
CAS No:862713-32-4
MF:C19H16ClNO3
MW:341.788244247437
MDL:MFCD03422120
CID:3111404
PubChem ID:25218903
Update Time:2025-10-31

8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
    • BBL037486
    • AKOS005170907
    • ALBB-000679
    • STK502325
    • SB72334
    • MFCD03422120
    • H21050
    • CS-0322256
    • VS-14199
    • 862713-32-4
    • 8-chloro-2-(3-propoxyphenyl)quinoline-4-carboxylicacid
    • MDL: MFCD03422120
    • Inchi: 1S/C19H16ClNO3/c1-2-9-24-13-6-3-5-12(10-13)17-11-15(19(22)23)14-7-4-8-16(20)18(14)21-17/h3-8,10-11H,2,9H2,1H3,(H,22,23)
    • InChI Key: NDJRRMYGDXCHTR-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(C(=O)O)=CC(C3C=CC=C(C=3)OCCC)=NC=21

Computed Properties

  • Exact Mass: 341.0818711Da
  • Monoisotopic Mass: 341.0818711Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 59.4Ų

8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB404551-500 mg
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
500MG
€195.40 2022-06-10
abcr
AB404551-1 g
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
1g
€228.00 2022-06-10
abcr
AB404551-5 g
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
5g
€618.00 2022-06-10
abcr
AB404551-10 g
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
10g
€1,008.00 2022-06-10
Chemenu
CM265659-5g
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4 97%
5g
$429 2021-08-18
TRC
C278190-250mg
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
250mg
$ 185.00 2022-04-01
TRC
C278190-500mg
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
500mg
$ 300.00 2022-04-01
TRC
C278190-1000mg
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid
862713-32-4
1g
$ 480.00 2022-04-01
abcr
AB404551-500mg
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid; .
862713-32-4
500mg
€205.00 2025-04-16
abcr
AB404551-1g
8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid; .
862713-32-4
1g
€237.00 2025-04-16

Additional information on 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid

Professional Introduction to 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid (CAS No. 862713-32-4)

8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 862713-32-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline scaffold, a class of molecules well-documented for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a chloro substituent at the 8-position and an ethoxy group at the 3-position of the phenyl ring, contribute to its unique chemical and pharmacological properties.

The quinoline core is a privileged scaffold in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of the chloro group at the 8-position of the quinoline ring typically enhances electrophilicity, making it a potential site for further functionalization or interaction with biological targets. Concurrently, the 3-propoxyphenyl moiety introduces a hydrophobicity and potential for π-stacking interactions, which can influence both the solubility and binding affinity of the compound.

In recent years, there has been a surge in research focused on quinoline derivatives as potential therapeutic agents. One notable area of interest is their application in oncology. Studies have demonstrated that certain quinoline-based compounds can modulate kinase activity and interfere with tumor cell proliferation. Specifically, modifications at positions 2 and 4 of the quinoline ring have been explored to enhance binding to target enzymes such as tyrosine kinases. The compound 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid represents an advanced derivative that may exhibit improved selectivity and potency in this context.

Moreover, the propoxy group in the 3-propoxyphenyl substituent not only contributes to steric hindrance but also introduces a potential site for metabolic interaction. This can be leveraged to design prodrugs or to fine-tune pharmacokinetic profiles. The carboxylic acid functionality at the 4-position further extends possibilities for derivatization, allowing for amide or ester formation, which are common strategies in medicinal chemistry to improve oral bioavailability and target specificity.

Recent advances in computational chemistry have facilitated high-throughput virtual screening (HTVS) of large molecular libraries, including derivatives like 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid. These computational approaches have enabled researchers to predict binding affinities and identify potential lead compounds for further experimental validation. Preliminary docking studies suggest that this compound may interact with biological targets involved in metabolic pathways relevant to cancer progression. The chloro and propoxy substituents are predicted to engage in critical hydrogen bonding or hydrophobic interactions with key residues in these targets.

The synthesis of 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include condensation reactions to form the quinoline core, followed by selective halogenation and alkoxylation. Advances in catalytic methods have allowed for more efficient and environmentally friendly routes to such heterocycles. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions with high regioselectivity.

In terms of pharmacological evaluation, 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid has been subjected to preliminary in vitro assays to assess its biological activity. Early data indicate promising results in inhibiting certain enzyme targets overexpressed in tumor cells. The presence of both electron-withdrawing (chloro) and electron-donating (propoxy) groups suggests a delicate balance that could optimize binding interactions while minimizing off-target effects. Further studies are underway to elucidate its mechanism of action and evaluate its potential as a single agent or in combination therapies.

The development of novel pharmaceutical agents often requires an integrated approach combining synthetic chemistry, computational modeling, and biological testing. The case of 8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid exemplifies this multidisciplinary strategy. By leveraging insights from structural biology and computational chemistry, researchers can rationally design derivatives with enhanced potency and selectivity. Additionally, green chemistry principles are being increasingly adopted to ensure sustainable synthesis practices.

The quinoline scaffold continues to inspire innovation due to its versatility and historical success in drug development. For instance, derivatives analogous to chloroquine have been revisited as potential treatments for emerging infectious diseases. Similarly, quinolines bearing carboxylic acid functionalities have shown promise as inhibitors of bacterial enzymes involved in pathogenesis. The compound under discussion (8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid) aligns with these trends by incorporating structural elements known to enhance bioactivity while allowing for further optimization.

Future directions for research on this compound may include exploring its role in modulating immune responses or its potential application in neurodegenerative diseases. Quinoline derivatives have been implicated in processes involving oxidative stress and inflammation, which are central pathological features in conditions such as Alzheimer's disease or Parkinson's disease. Preclinical studies could investigate whether this molecule exhibits neuroprotective effects through mechanisms distinct from those observed in oncology applications.

In conclusion,8-Chloro-2-(3-propoxyphenyl)quinoline-4-carboxylic acid (CAS No. 862713-32-4) represents a promising candidate for further pharmaceutical development. Its unique structural features—comprising a chloro-substituted quinoline core linked to a propoxylated phenyl ring—position it as a versatile scaffold for designing molecules with tailored biological activities. Ongoing research aims to fully exploit its therapeutic potential while ensuring safety and efficacy through rigorous preclinical evaluation.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent